tert-Butyl (4'-hydroxy-[1,1'-biphenyl]-4-yl)carbamate

• IUPAC Name: tert-butyl N-[4-(4-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C17H19NO3/c1-17(2,3)21-16(20)18-14-8-4-12(5-9-14)13-6-10-15(19)11-7-13/h4-11,19H,1-3H3,(H,18,20)
• InChI Key: IJZZTPIOYKYBOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC=C(C=C2)O
• Molecular Formula: C17H19NO3
• DSSTOX Substance ID: DTXSID30683648
• Molecular Weight: 285.34 g/mol
• CAS No.: 848853-75-8

Description

Tert-butyl carbamates are a class of organic compounds that contain a carbamate functional group, which consists of a carbonyl group (C=O) attached to an amine (NH2) and an alcohol (OH). The tert-butyl group (C(CH3)3) is attached to the nitrogen atom of the carbamate group.

Synthesis Analysis

Tert-butyl carbamates can be synthesized through a variety of methods. One common method is the reaction of a carboxylic acid with di-tert-butyl dicarbonate and sodium azide, which leads to an acyl azide intermediate. Another method involves a three-component coupling of amines, carbon dioxide, and halides.

Molecular Structure Analysis

The molecular structure of tert-butyl carbamates consists of a carbamate functional group attached to a tert-butyl group. The exact structure can vary depending on the specific compound.

Chemical Reactions Analysis

Tert-butyl carbamates can undergo a variety of chemical reactions. For example, they can participate in palladium-catalyzed cross-coupling reactions. They can also undergo the Hofmann rearrangement, a process that rearranges an amide to a carbamate.

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl carbamates can vary depending on the specific compound. In general, these compounds have a molecular weight of around 117.1463.

Mechanism of Action

Target of Action

The primary targets of tert-Butyl (4’-hydroxy-[1,1’-biphenyl]-4-yl)carbamate are β-secretase 1 and acetylcholinesterase . These enzymes play a crucial role in the pathogenesis of Alzheimer’s disease .

Mode of Action

tert-Butyl (4’-hydroxy-[1,1’-biphenyl]-4-yl)carbamate acts as an inhibitor of both β-secretase 1 and acetylcholinesterase . By inhibiting these enzymes, it prevents the aggregation of amyloid beta peptide (Aβ) and the formation of fibrils from Aβ1-42 .

Biochemical Pathways

The inhibition of β-secretase 1 and acetylcholinesterase by tert-Butyl (4’-hydroxy-[1,1’-biphenyl]-4-yl)carbamate affects the amyloidogenic pathway . This pathway is responsible for the production and accumulation of Aβ, a key player in the development of Alzheimer’s disease .

Result of Action

The inhibition of β-secretase 1 and acetylcholinesterase by tert-Butyl (4’-hydroxy-[1,1’-biphenyl]-4-yl)carbamate results in a reduction in the levels of Aβ . This can potentially slow down the progression of Alzheimer’s disease .

Safety and Hazards

Tert-butyl carbamates can pose various safety hazards. For example, they can cause skin irritation and are harmful if swallowed. It’s important to handle these compounds with appropriate safety precautions.